Cas no 1806937-97-2 (5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1806937-97-2
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4808684
• Update Time: 2025-06-12

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-1-3-2-13-6(7(10)11)4(9)5(3)12/h2,7H,1H2
• InChI Key： TVCSOLABVSGYKJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806937-97-2)

5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806937-97-2) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, difluoromethyl, and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.

The growing demand for halogenated pyridines in modern chemistry is driven by their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine synthesis" or "CAS 1806937-97-2 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing crop protection chemicals, aligning with the agrochemical industry's focus on sustainable pest control.

From a synthetic chemistry perspective, the difluoromethyl moiety in this compound enhances metabolic stability, a feature highly sought after in pharmaceutical intermediates. The presence of multiple halogens (bromo, chloro, and iodo) allows for selective functionalization, enabling the creation of diverse molecular architectures. This aligns with trending topics like "late-stage functionalization" and "click chemistry," which dominate discussions in peer-reviewed journals.

Analytical techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing CAS 1806937-97-2, ensuring purity for high-value applications. Environmental considerations also play a role; queries like "green chemistry halogenated pyridines" underscore the need for eco-friendly synthesis routes. Innovations in catalytic halogenation and flow chemistry are addressing these challenges, making this compound a case study in modern chemical innovation.

In summary, 5-(Bromomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine exemplifies the intersection of medicinal chemistry and process optimization. Its multifaceted reactivity and applicability in drug discovery pipelines ensure its continued prominence in scientific literature and industrial R&D.